Cobalt(II) phosphate

• IUPAC Name: cobalt(2+);diphosphate
• InChI: InChI=1S/3Co.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• InChI Key: ZBDSFTZNNQNSQM-UHFFFAOYSA-H
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Co+2].[Co+2].[Co+2]
• Molecular Formula: Co3O8P2
• DSSTOX Substance ID: DTXSID20893875
• Molecular Weight: 366.74 g/mol
• Physical Description: Dry Powder, Pink or purple hygroscopic powder; [Alfa Aesar MSDS]
• CAS No.: 13455-36-2

Description

Cobalt(II) phosphate, with the formula Co3(PO4)2, is an inorganic compound that appears as a violet solid . It is commercially known as the pigment Cobalt Violet and has a density of 3.81 g/cm³ and a high melting point of 1,160 °C . The compound is insoluble in water and can be prepared by the precipitation of its tetrahydrate form from aqueous solutions of cobalt(II) and phosphate salts, followed by dehydration to the anhydrous material . Its structure consists of phosphate anions bridging cobalt cations, which occupy both octahedral and pentacoordinate sites . A common hydrated form of the compound is this compound octahydrate (CAS# 10294-50-5) . This product is intended for research applications only. A primary and significant area of research for this compound is its application as a catalyst for water oxidation, a critical reaction for sustainable energy technologies . Thin films of this material have been identified as effective water oxidation catalysts . Its catalytic properties are also explored in advanced oxidation processes (AOPs) for wastewater decontamination, where it activates oxidants like peroxymonosulfate (PMS) to degrade persistent organic pollutants . Furthermore, cobalt phosphates are extensively studied in the field of electrochemistry. They are key materials in the development of cathodes for lithium-ion batteries, with systems like LiCoPO4-CoPO4 demonstrating high stability during charge-discharge cycles . The search for new materials with open frameworks has also revealed several cobalt phosphates and monovalent cation cobalt phosphates (with Li, Na, K, Ag) that exhibit interesting properties as ionic conductors . Researchers are also investigating related compounds, such as cobalt(II) phosphonate coordination polymers, for their electrocatalytic activity in the oxygen evolution reaction (OER) in various media . This product is For Research Use Only and is not intended for diagnostic or therapeutic uses. It is strictly prohibited for personal use.

Mechanism of Action

Target of Action

Cobalt(II) phosphate primarily targets the biochemical pathways involved in ionic conduction and ion exchange . It is also known to interact with phosphate anions . The cobalt ions in the compound occupy both octahedral (six-coordinate) and pentacoordinate sites in a 1:2 ratio.

Mode of Action

This compound interacts with its targets through its unique crystallographic structure . The compound forms a 3D framework where phosphate anions of formulation [PO3]n n− (n tends to infinity) develop into long chains of PO4 tetrahedra linked together by CoO6 octahedra. This structure allows the compound to exhibit various physical performances, particularly in relation to ionic conduction and ion exchange.

Biochemical Pathways

The compound’s interaction with biochemical pathways is primarily related to its ionic conduction and ion exchange properties. These properties are influenced by the compound’s crystallographic structure, which includes cobalt ions and phosphate anions. The compound’s ability to conduct ions and facilitate ion exchange can affect various biochemical processes, although the specific pathways and downstream effects may vary depending on the context.

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is limited. It is known that the compound isinsoluble in water , which could impact its bioavailability

Result of Action

The primary result of this compound’s action is its ability to facilitate ionic conduction and ion exchange . These properties can have various molecular and cellular effects, depending on the specific context and application. For instance, the compound has been used in the manufacture of cathodes of rechargeable lithium-ion batteries due to its ionic conduction properties.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s ionic conduction and ion exchange properties can be affected by the presence of monovalent cations. Additionally, the compound is relatively stable in air and is more stable in environments with lower humidity. Its solubility can also be influenced by the pH of the environment.

Biochemical Analysis

Biochemical Properties

Cobalt(II) phosphate has been found to play a role in photocatalytic H2 evolution reactions. It interacts with various biomolecules, including enzymes and proteins, to facilitate these reactions. The nature of these interactions is largely dependent on the specific biochemical context in which this compound is present.

Cellular Effects

The effects of this compound on cells and cellular processes are complex and multifaceted. It can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. The specific effects can vary depending on the type of cell and the cellular context.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The exact mechanism of action can vary depending on the specific biochemical reaction in which this compound is involved.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes changes in the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with several enzymes and cofactors, and can have effects on metabolic flux or metabolite levels. The specific metabolic pathways in which this compound is involved can vary depending on the biochemical context.

Transport and Distribution

This compound is transported and distributed within cells and tissues in a variety of ways. This can involve interactions with transporters or binding proteins, as well as effects on its localization or accumulation.

Subcellular Localization

The subcellular localization of this compound can have significant effects on its activity or function. This can include targeting signals or post-translational modifications that direct it to specific compartments or organelles.

Biological Activity

Cobalt(II) phosphate, with the chemical formula Co₃(PO₄)₂, is an inorganic compound that has garnered attention for its diverse biological activities and potential applications in various fields, including catalysis and medicine. This article delves into the biological activity of this compound, highlighting its properties, mechanisms of action, and relevant research findings.

This compound exists primarily in two forms: the tetrahydrate (Co₃(PO₄)₂·4H₂O) and the anhydrous form. The tetrahydrate precipitates from aqueous solutions of cobalt(II) and phosphate salts, while heating converts it to the anhydrous form. The structure consists of discrete phosphate anions linking cobalt ions in octahedral and pentacoordinate sites .

Biological Activity Overview

This compound exhibits several biological activities, notably:

• Antimicrobial Properties : Research indicates that cobalt phosphate nanoparticles possess significant anti-acanthamoebic activity against Acanthamoeba castellanii, a pathogen responsible for severe eye infections. Studies have shown that smaller nanoparticles (around 1.30 µm) demonstrate enhanced anti-acanthamoebic effects compared to larger counterparts .
• Cell Cytotoxicity : The cytotoxic effects of cobalt phosphate vary with particle size. For instance, cobalt phosphate microflakes exhibited only 15% cytotoxicity against HeLa cells, while smaller nanoparticles showed higher cytotoxicity levels (up to 46%) at maximum concentrations . This suggests a size-dependent relationship in the biological activity of cobalt phosphate.
• Catalytic Activity : Cobalt phosphate is recognized for its catalytic properties, particularly in oxygen evolution reactions (OER). Its stability and redox properties make it a promising candidate for use as an electrocatalyst in water splitting processes, which are essential for green hydrogen production .

The mechanisms through which this compound exerts its biological effects are still under investigation. However, several hypotheses include:

• Interaction with Cellular Components : The interaction between cobalt ions and cellular components may disrupt cellular processes, leading to cytotoxicity. The release of cobalt ions from nanoparticles can influence cellular signaling pathways.
• Formation of Reactive Oxygen Species (ROS) : It is hypothesized that cobalt phosphate may induce oxidative stress within cells by generating ROS, contributing to its antimicrobial and cytotoxic effects .

Case Studies and Research Findings

• Anti-Acanthamoebic Activity :
  • A study demonstrated that cobalt phosphate nanoparticles significantly reduced the growth of Acanthamoeba castellanii trophozoites. At a concentration of 100 µg/mL, the number of trophozoites was reduced from 8 × 10⁵ to 1.3 × 10⁵ after treatment with cobalt phosphate microflakes .
• Cytotoxicity Assessment :
  • In vitro studies assessed the cytotoxicity of various sizes of cobalt phosphate nanoparticles against HeLa cells. Results indicated that while larger particles exhibited higher toxicity, smaller particles maintained lower cytotoxic effects, suggesting their potential as safer therapeutic agents .
• Electrocatalytic Properties :
  • Cobalt phosphate has been explored as an electrocatalyst for OER due to its excellent stability and catalytic activity. Research highlights its potential to enhance the efficiency of water splitting processes necessary for sustainable energy solutions .

Data Summary

Property	Value/Description
Chemical Formula	Co₃(PO₄)₂
Antimicrobial Activity	Significant against Acanthamoeba castellanii
Cytotoxicity (HeLa Cells)	15% (microflakes), up to 46% (smaller nanoparticles)
Electrocatalytic Activity	Effective for oxygen evolution reactions

Scientific Research Applications

Catalysis

Cobalt(II) phosphate is primarily recognized for its role as an electrocatalyst in the oxygen evolution reaction (OER). The efficiency of water splitting for hydrogen production is significantly enhanced by CoPi-based materials.

• Oxygen Evolution Reaction (OER) : CoPi exhibits excellent catalytic activity due to its favorable redox properties and stability under operational conditions. Recent studies have highlighted its potential to lower the energy barrier for OER, making it a promising candidate for sustainable hydrogen production technologies .

Table 1: Comparison of CoPi with Other Catalysts

Catalyst Type	Activity Level	Stability	Cost
This compound	High	Excellent	Low
Platinum	Very High	Moderate	Very High
Nickel Oxide	Moderate	Good	Low

Energy Storage

This compound is also being investigated for its application in energy storage systems, particularly in batteries.

• Lithium-Ion Batteries : As a component in battery anodes, CoPi demonstrates enhanced lithium storage capacity due to its structural characteristics that facilitate ion diffusion. This property is crucial for improving the overall performance and longevity of lithium-ion batteries .
• Supercapacitors : The material's high surface area and electrical conductivity make it suitable for use in supercapacitors, which require materials that can deliver rapid charge and discharge cycles.

Material Science

In material science, CoPi is utilized for its structural properties and potential as a precursor for other materials.

• Synthesis of Nanostructures : Cobalt phosphate can be used as a precursor to synthesize various nanostructured materials. For example, it has been employed in the formation of cobalt oxide (CoO) nanocrystals that exhibit superior electrochemical performance when integrated with graphene nanosheets .
• Pigmentation : Historically, cobalt phosphates have been used as pigments in paints and ceramics due to their vibrant colors and stability under heat and light. This application continues to be relevant in artistic and industrial contexts .

Biomedical Applications

Emerging research indicates potential biomedical applications for cobalt phosphates, particularly in drug delivery systems.

• Drug Delivery : The biocompatibility of CoPi suggests it could be engineered into nanoparticles for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects .

Case Study 1: Cobalt Phosphate as an OER Catalyst

A recent study investigated the performance of CoPi in a water-splitting setup. The results indicated that CoPi outperformed traditional catalysts by achieving a lower overpotential and maintaining stability over extended periods. This study underscores the viability of CoPi as a cost-effective alternative in renewable energy applications .

Case Study 2: Lithium Storage Capacities

Research on CoO/graphene composites derived from cobalt phosphate showed a remarkable reversible capacity of 1481.9 mAh/g after 30 cycles. This demonstrates the effectiveness of CoPi-derived materials in enhancing battery performance through improved structural integrity during charge-discharge cycles .

Comparison with Similar Compounds

Structural and Chemical Properties

Compound	Formula	Crystal Structure	Key Properties
Cobalt(II) phosphate	Co₃(PO₄)₂	Monoclinic	Paramagnetic; hydrated forms common
Cobalt(II) orthophosphate octahydrate	CoH(PO₄)₂·8H₂O	Monoclinic	Derived from brushite (CaHPO₄·2H₂O) via Ca²+→Co²+ substitution; nanostructured
Ammonium this compound	NH₄CoPO₄	Orthorhombic*	Contains NH₄⁺ counterions; used in niche catalytic reactions
Cobalt-rhenium phosphate	CoRe₁.6POₓ	Amorphous	Mixed Co(II)/Co(III) oxidation states; XANES resembles Co₃(PO₄)₂

*Note: Crystal structure of NH₄CoPO₄ inferred from analogous ammonium metal phosphates.

Functional Comparison

Catalytic Performance

• Co₃(PO₄)₂ : Achieves 98% conversion in benzyl alcohol oxidation and esterification reactions due to mesoporous morphology .
• In Situ Co-PO₄ Catalyst: Forms under neutral water with Co²+ and phosphate, enabling oxygen evolution at low overpotentials .
• CoRe₁.6POₓ : Functions as a catalyst support in ammonia synthesis, leveraging Co³⁺-rich phases for enhanced activity .

Magnetic Behavior

• Binuclear this compound complexes (e.g., [Co₂(μ-PO₄)₂]) exhibit antiferromagnetic coupling between Co²+ centers .
• Co₃(PO₄)₂ nanoparticles show paramagnetism, enabling magnetic recovery in catalytic applications .

Biomedical Relevance

• Co-substituted brushite (Ca₁₋ₓCoₓHPO₄·nH₂O) forms nanostructured biomaterials with tunable unit cell sizes, though full Ca²+→Co²+ substitution destabilizes the brushite phase .

Q & A

Q. What are the common laboratory methods for synthesizing cobalt(II) phosphate?

this compound can be synthesized via precipitation, hydrothermal, or solid-state reactions. Precipitation methods typically involve reacting cobalt salts (e.g., CoCl₂, Co(NO₃)₂) with phosphate sources (e.g., Na₃PO₄, (NH₄)₃PO₄) under controlled pH conditions . Hydrothermal synthesis, such as the preparation of Ba(CoPO₄)₂·H₂O, involves heating precursor solutions in autoclaves at elevated temperatures (e.g., 150–200°C) to form crystalline phases . Solid-state methods require calcining stoichiometric mixtures of cobalt oxides and phosphates at high temperatures (>500°C).

Q. Which spectroscopic and structural characterization techniques are essential for analyzing this compound?

Key techniques include:

• X-ray diffraction (XRD) for crystallographic phase identification and structural refinement (e.g., resolving edge-sharing CoO₆ octahedra and PO₄ tetrahedra in layered structures) .
• UV-Vis spectroscopy to study electronic transitions in Co(II) centers, particularly in doped phosphate glasses .
• Thermogravimetric analysis (TGA) to assess hydration states and thermal stability .
• Inductively coupled plasma (ICP) for elemental composition verification .

Q. What safety protocols are critical when handling this compound in laboratory settings?

this compound is a hazardous material. Key precautions include:

• Using gloves, lab coats, and fume hoods to avoid inhalation or skin contact.
• Storing in sealed containers away from acids or reducers to prevent unintended reactions (e.g., release of toxic HCl gas when exposed to HCl) .
• Disposing of waste via certified hazardous waste facilities, adhering to local regulations .

Advanced Research Questions

Q. How can response surface methodology (RSM) optimize this compound’s adsorption capacity for environmental applications?

RSM enables multivariate optimization of parameters like pH, temperature, and adsorbent dosage. For example, Zolgharnein et al. used RSM to maximize phosphate adsorption on cobalt hydroxide nanoparticles, identifying optimal pH (6–8) and temperature (25–40°C) ranges through central composite design . This approach minimizes experimental runs while resolving interactions between variables.

Q. How should researchers address discrepancies between XRD and spectroscopic data in this compound characterization?

Contradictions may arise from amorphous phases or mixed oxidation states. For instance, XRD might indicate phase purity, while UV-Vis spectra reveal Co(III) impurities due to oxidation. Mitigation strategies include:

• Combining X-ray photoelectron spectroscopy (XPS) to confirm oxidation states .
• Using Raman spectroscopy to detect amorphous cobalt-phosphate intermediates .
• Cross-validating with magnetic susceptibility measurements to identify paramagnetic Co(II) vs. diamagnetic Co(III) .

Q. What strategies ensure phase purity in hydrothermal synthesis of cobalt(II) phosphates?

Phase purity challenges stem from competing Co-O-P linkages and hydration states. Methods include:

• Precise control of pH (1.7–7.2) and cation templates (e.g., Ba²⁺) to stabilize layered structures .
• Post-synthesis washing with HCl to remove amorphous Co-TiP byproducts .
• In situ X-ray diffraction to monitor crystallization kinetics and adjust reaction times .

Q. How do dielectric properties of cobalt(II)-doped phosphate glasses inform their use in optoelectronic devices?

Dielectric studies (e.g., Cole-Cole analysis) reveal relaxation dynamics and conductivity mechanisms. For Na₂O–ZnO–CoO–P₂O₅ glasses, increasing Co(II) content reduces dielectric constant (ε') at high frequencies due to restricted ion mobility, while low-frequency dispersion correlates with interfacial polarization . Equivalent circuit modeling (e.g., RC parallel networks) quantifies these effects for device design.

Q. What computational approaches complement experimental studies of this compound’s structural and electronic properties?

• Density functional theory (DFT) calculates electronic band structures and magnetic properties, validated against experimental XRD and UV-Vis data .
• Molecular dynamics (MD) simulates ion diffusion pathways in hydrated phases (e.g., Ba(CoPO₄)₂·H₂O) .
• Machine learning predicts synthesis conditions for novel polymorphs using datasets from analogous metal phosphates .

Methodological Guidance for Data Analysis

Q. How should researchers statistically validate contradictory results in this compound studies?

Apply Grubbs’ test to identify outliers in replicated experiments (e.g., inconsistent Co/P ratios from ICP vs. EDX) . For interlaboratory comparisons, use ANOVA to assess systematic errors, as demonstrated in proficiency testing for phosphorus flame retardants .

Q. What frameworks integrate interdisciplinary research on this compound’s environmental and materials science roles?

Adopt the "Apple Core" model: Collaborate with specialists in geochemistry (e.g., phosphorus dynamics in soils) and materials engineering (e.g., catalytic applications) to address overarching questions like "How do Co(II)-phosphate interfaces influence redox reactivity?" . Jointly design experiments combining cyclic voltammetry, XAS, and batch adsorption tests .